Cas no 848609-05-2 (1-Decyn-5-ol, (5S)-)

1-Decyn-5-ol, (5S)- structure
1-Decyn-5-ol, (5S)- structure
Product Name:1-Decyn-5-ol, (5S)-
CAS No:848609-05-2
MF:C10H18O
MW:154.249323368073
CID:666034
Update Time:2024-01-10

1-Decyn-5-ol, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Decyn-5-ol, (5S)-
    • (5S)-dec-1-yn-5-ol
    • (5S)-1-Decyn-5-ol (ACI)
    • Inchi： 1S/C10H18O/c1-3-5-7-9-10(11)8-6-4-2/h2,10-11H,3,5-9H2,1H3/t10-/m1/s1
    • InChI Key： WBYQQEXMUPBIHG-SNVBAGLBSA-N
    • SMILES： C(CCCC)[C@H](O)CCC#C

1-Decyn-5-ol, (5S)- Production Method

Production Method 1

1695448-01-1 1695448-01-1
848609-05-2 848609-05-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 - 2 h, 25 - 40 °C; 2 h, 25 - 40 °C
Reference
Process to prepare treprostinil intermediate
Anonymous, IP.com Journal, 2014, 14, 1-2

Production Method 2

81007-64-9 81007-64-9
106-96-7 106-96-7
848609-05-2 848609-05-2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Magnesium Catalysts: Iodine Solvents: Diethyl ether ;  20 min, rt
1.3 Catalysts: Mercuric chloride Solvents: Toluene ;  cooled; 40 °C; cooled; 90 min, rt
1.4 Solvents: Diethyl ether ;  cooled; 2 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water ;  acidified, rt
Reference
Synthesis of treprostinil: key Claisen rearrangement and catalytic Pauson-Khand reactions in continuous flow
Garcia-Lacuna, Jorge; Dominguez, Gema; Blanco-Urgoiti, Jaime; Perez-Castells, Javier, Organic & Biomolecular Chemistry, 2019, 17(43), 9489-9501

1-Decyn-5-ol, (5S)- Raw materials

1-Decyn-5-ol, (5S)- Preparation Products

1-Decyn-5-ol, (5S)- Related Literature

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